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Compound of Interest

Compound Name: Silanol, dimethyl-

Cat. No.: B8551007 Get Quote

Welcome to the Technical Support Center for the safe handling and storage of dimethylsilanol

(CAS No. 5906-76-3). This guide is intended for researchers, scientists, and drug development

professionals who work with this reactive organosilicon compound. The information provided

herein is synthesized from established safety protocols for similar organosilicon compounds

and general laboratory safety practices. It is crucial to supplement this guide with your

institution's specific safety procedures and to perform a thorough risk assessment before

beginning any experiment.

Section 1: Understanding Dimethylsilanol
Dimethylsilanol is a volatile, colorless liquid with a distinct odor. Its unique chemical structure,

featuring a hydroxyl group attached to a silicon atom, makes it a valuable intermediate in the

synthesis of various silicones and silanes. However, this reactivity also necessitates careful

handling and storage to prevent hazardous situations.[1]

Table 1: Physical and Chemical Properties of Dimethylsilanol
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Property Value Source

CAS Number 5906-76-3 [1][2]

Molecular Formula C₂H₈OSi [1][2]

Molecular Weight 76.17 g/mol [2]

Boiling Point 51.3 °C at 760 mmHg [1][2]

Density 0.8521 g/cm³ at 30 °C [1]

Vapor Pressure 229 mmHg at 25°C [1][2]

Solubility Soluble in water [1]

Section 2: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the safe handling and storage of

dimethylsilanol.

Q1: What are the primary hazards associated with dimethylsilanol?

A1: While a comprehensive, peer-reviewed Safety Data Sheet (SDS) for dimethylsilanol is not

readily available, based on the reactivity of similar silanols and general knowledge of

organosilicon compounds, the primary hazards are likely to be:

Flammability: Organosilicon compounds can be flammable and may ignite when exposed to

heat, sparks, or open flames.[3]

Inhalation Toxicity: Inhalation of volatile silanes can cause headaches, nausea, dizziness,

and irritation of the upper respiratory tract.[4][5] Prolonged or high-concentration exposure

may lead to more severe respiratory issues.[5]

Skin and Eye Irritation: Direct contact with silanes can cause skin and eye irritation.[4][5]

Reactivity: Dimethylsilanol is a reactive compound, particularly prone to self-condensation,

which can be catalyzed by acids or bases. This can lead to the formation of larger

polysiloxanes and the release of heat.
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Q2: What are the appropriate storage conditions for dimethylsilanol?

A2: To ensure the stability and safety of dimethylsilanol, it should be stored in a cool, dry, and

well-ventilated area, away from sources of heat, sparks, and direct sunlight.[3] The storage

container should be tightly sealed to prevent moisture from entering, which can promote

condensation reactions. It is also crucial to store it separately from incompatible materials such

as strong acids, bases, and oxidizing agents.[3]

Q3: What personal protective equipment (PPE) should I wear when handling dimethylsilanol?

A3: A comprehensive PPE strategy is essential when working with dimethylsilanol. The

following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE) for Dimethylsilanol

Flame-Resistant Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile or Butyl Rubber)

Chemical Splash Goggles Face Shield (when splash hazard is high)

Recommended for
splashes

Respirator with appropriate cartridge
(in poorly ventilated areas or for large quantities)

Researcher

Always wear

Always wear

Always wear

Use when
ventilation is inadequate

Click to download full resolution via product page

Caption: Recommended PPE for handling dimethylsilanol.

Always inspect your PPE for any signs of damage before use.[6]
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Q4: How should I dispose of dimethylsilanol waste?

A4: Dimethylsilanol and any materials contaminated with it should be treated as hazardous

waste.[3] Do not pour it down the drain.[3] Collect all waste in a properly labeled, sealed, and

compatible container. Follow your institution's and local regulations for hazardous waste

disposal.[3] For silane-contaminated solids like silica gel, collect them in a designated, labeled

container for professional disposal.[7]

Section 3: Troubleshooting Guide
This section provides solutions to common problems encountered during experiments involving

dimethylsilanol.

Q1: My dimethylsilanol solution has become viscous or has solidified. What happened?

A1: This is a common issue caused by the self-condensation of silanol groups to form siloxane

bonds (Si-O-Si). This process can be accelerated by the presence of moisture, acids, or bases.

Causality: The hydroxyl group on one dimethylsilanol molecule can react with another,

eliminating a molecule of water and forming a dimer. This process can continue, leading to

the formation of longer polymer chains and eventually a viscous liquid or solid.

Solution:

Moisture Control: Ensure that all glassware is thoroughly dried and that the reaction is

performed under an inert atmosphere (e.g., nitrogen or argon) if possible. Use anhydrous

solvents.

pH Control: Avoid acidic or basic conditions unless they are a required part of your

experimental protocol. The stability of silanols is often greatest in a neutral pH range.

Temperature Control: Store dimethylsilanol at the recommended cool temperature to slow

down the rate of condensation.

Q2: My reaction involving dimethylsilanol is giving a low yield. What are the potential causes?

A2: Low yields in reactions with dimethylsilanol can often be attributed to its reactivity and

volatility.
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Causality:

Side Reactions: As mentioned above, self-condensation can compete with your desired

reaction, consuming the starting material.

Evaporation: Dimethylsilanol has a relatively low boiling point (51.3 °C), and significant

loss of material can occur if the reaction is performed at elevated temperatures without a

condenser.

Reagent Incompatibility: The hydroxyl group of dimethylsilanol can react with a variety of

functional groups. Ensure that your other reagents are compatible.

Solution:

Reaction Setup: Use a reflux condenser for reactions performed at or near the boiling

point of dimethylsilanol.

Monitor for Condensation: Use analytical techniques like NMR or IR spectroscopy to

monitor for the formation of siloxane byproducts.

Reagent Purity: Ensure all reagents and solvents are pure and dry to minimize side

reactions.

Q3: I've spilled a small amount of dimethylsilanol in the fume hood. How should I clean it up?

A3: For a minor spill contained within a fume hood, follow these steps:
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Minor Dimethylsilanol Spill
in Fume Hood

Ensure proper PPE is worn

Contain the spill with an inert absorbent
(e.g., vermiculite, sand, or commercial sorbent)

Carefully collect the absorbed material
using non-sparking tools

Place the waste in a labeled,
sealed container for hazardous waste disposal

Decontaminate the spill area with a mild detergent
and water, followed by a final rinse with water

Dispose of all contaminated cleaning materials
as hazardous waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning a minor dimethylsilanol spill.

For larger spills or spills outside of a fume hood, evacuate the area and follow your institution's

emergency procedures.[8]
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Section 4: Experimental Protocols
Protocol 1: General Handling and Dispensing of Dimethylsilanol

Preparation:

Ensure you are wearing the appropriate PPE as outlined in the PPE diagram.

Work in a well-ventilated chemical fume hood.

Have spill cleanup materials readily available.[8]

Dispensing:

Ground and bond the container when transferring large quantities to prevent static

electricity buildup.

Use a clean, dry syringe or pipette to transfer small volumes.

Avoid direct contact with skin and eyes.

Keep the container tightly sealed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Clean any contaminated surfaces.

Section 5: First Aid Measures
In the event of exposure to dimethylsilanol, take the following immediate actions. This

information is based on general first aid for volatile and irritating chemicals and should be

confirmed with a specific Safety Data Sheet if one becomes available.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[5]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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